Cas no 892501-95-0 (4-(Tetrahydro-2H-pyran-4-yl)oxybenzenemethanol)

• Product Name: 4-(Tetrahydro-2H-pyran-4-yl)oxybenzenemethanol
• CAS No: 892501-95-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 714496
• PubChem ID: 24229523
• Update Time: 2025-08-05

4-(Tetrahydro-2H-pyran-4-yl)oxybenzenemethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-[(tetrahydro-2H-pyran-4-yl)oxy]-
• [4-(oxan-4-yloxy)phenyl]methanol
• [4-(tetrahydropyran-4-yloxy)phenyl]methanol
• 4-[(Tetrahydro-2H-pyran-4-yl)oxy]benzeneMethanol
• Benzenemethanol, 4-[(tetrahydro-2H-pyran-4-yl)oxy]-
• 892501-95-0
• SCHEMBL26086943
• DTXSID50640238
• DB-078337
• [4-(Tetrahydropyran-4-yloxy)-phenyl]-methanol
• AKOS013154151
• [4-(Tetrahydro-pyran-4-yloxy)-phenyl]-methanol
• CS-0205591
• A1-11713
• [4-(tetrahydropyran-4-yloxy)phenyl]methanol, AldrichCPR
• G80330
• {4-[(Oxan-4-yl)oxy]phenyl}methanol
• MS-22425
• (4-((Tetrahydro-2H-pyran-4-yl)oxy)phenyl)methanol
• 4-(Tetrahydro-2H-pyran-4-yl)oxybenzenemethanol

• Inchi： 1S/C12H16O3/c13-9-10-1-3-11(4-2-10)15-12-5-7-14-8-6-12/h1-4,12-13H,5-9H2
• InChI Key： VFZJVDCLRTTYDL-UHFFFAOYSA-N
• SMILES： C1(CO)=CC=C(OC2CCOCC2)C=C1

Computed Properties

• Exact Mass: 208.11000
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 81.5 °C
• Boiling Point: 362.4±37.0 °C at 760 mmHg
• Flash Point: 173.0±26.5 °C
• PSA: 38.69000
• LogP: 1.73670
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• pka: 14.48±0.10(Predicted)

4-(Tetrahydro-2H-pyran-4-yl)oxybenzenemethanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(Tetrahydro-2H-pyran-4-yl)oxybenzenemethanol

4-(Tetrahydro-2H-pyran-4-yl)oxybenzenemethanol: A Comprehensive Overview

The compound 4-(Tetrahydro-2H-pyran-4-yl)oxybenzenemethanol (CAS No. 892501-95-0) is a structurally unique organic molecule that has garnered attention in various fields of chemistry and materials science. This compound, often abbreviated as THP-O-Bn-MeOH, belongs to the class of aromatic alcohols with a tetrahydropyran substituent. Its structure consists of a benzene ring substituted with a hydroxymethyl group and a tetrahydropyran ether group, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of THP-O-Bn-MeOH in drug delivery systems due to its ability to form stable ether linkages with other biomolecules. Researchers have explored its application as a linker in peptide synthesis, where its stability under physiological conditions makes it an ideal candidate for bioconjugation reactions. The tetrahydropyran moiety, in particular, has been shown to enhance the solubility and bioavailability of conjugated drugs, making this compound a valuable asset in medicinal chemistry.

In the field of polymer science, THP-O-Bn-MeOH has been utilized as a monomer in the synthesis of novel polyurethanes. Its ability to undergo both nucleophilic and electrophilic reactions makes it compatible with a wide range of polymerization techniques. Recent advancements have demonstrated its role in creating biodegradable polymers with tunable mechanical properties, which could find applications in biomedical devices and sustainable packaging materials.

The synthesis of THP-O-Bn-MeOH typically involves a multi-step process, including the protection of phenolic hydroxyl groups and subsequent etherification reactions. Recent optimizations have focused on improving the yield and purity of the compound through the use of catalytic asymmetric synthesis methods. These advancements have not only streamlined the production process but also reduced the environmental footprint associated with its manufacturing.

From an environmental perspective, THP-O-Bn-MeOH has been studied for its biodegradation properties under aerobic and anaerobic conditions. Research indicates that the compound exhibits moderate biodegradability, with microbial communities capable of metabolizing it under controlled conditions. This information is crucial for assessing its ecological impact and ensuring its safe use in industrial applications.

Looking ahead, the potential applications of THP-O-Bn-MeOH are expected to expand into areas such as sensor technology and electronic materials. Its unique electronic properties make it a promising candidate for use in organic semiconductors and flexible electronics. Ongoing research is exploring its integration into thin-film transistor devices, where its stability and conductivity could pave the way for next-generation electronic components.

In conclusion, 4-(Tetrahydro-2H-pyran-4-yl)oxybenzenemethanol (CAS No. 892501-95-0) is a multifaceted compound with diverse applications across chemistry, materials science, and pharmacology. Its structural versatility and reactivity make it an invaluable tool for researchers and industry professionals alike. As new discoveries continue to emerge, this compound is poised to play an increasingly significant role in advancing technological and medical innovations.